Lactucin
Lactucin
4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione is a natural product found in Ixeris, Cichorium endivia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1891-29-8
VCID:
VC21251663
InChI:
InChI=1S/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3
SMILES:
CC1=C2C(C3C(C(C1)O)C(=C)C(=O)O3)C(=CC2=O)CO
Molecular Formula:
C15H16O5
Molecular Weight:
276.28 g/mol
Lactucin
CAS No.: 1891-29-8
Cat. No.: VC21251663
Molecular Formula: C15H16O5
Molecular Weight: 276.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione is a natural product found in Ixeris, Cichorium endivia, and other organisms with data available. |
|---|---|
| CAS No. | 1891-29-8 |
| Molecular Formula | C15H16O5 |
| Molecular Weight | 276.28 g/mol |
| IUPAC Name | 4-hydroxy-9-(hydroxymethyl)-6-methyl-3-methylidene-4,5,9a,9b-tetrahydro-3aH-azuleno[4,5-b]furan-2,7-dione |
| Standard InChI | InChI=1S/C15H16O5/c1-6-3-9(17)12-7(2)15(19)20-14(12)13-8(5-16)4-10(18)11(6)13/h4,9,12-14,16-17H,2-3,5H2,1H3 |
| Standard InChI Key | VJQAFLAZRVKAKM-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C2[C@@H]([C@@H]3[C@@H]([C@H](C1)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| SMILES | CC1=C2C(C3C(C(C1)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| Canonical SMILES | CC1=C2C(C3C(C(C1)O)C(=C)C(=O)O3)C(=CC2=O)CO |
| Melting Point | 224 - 228 °C |
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